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Compound of Interest

Compound Name: Sodium dodecylbenzenesulfonate

Cat. No.: B082459 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance characteristics of linear

alkylbenzene sulfonates (LAS) and their predecessor, branched alkylbenzene sulfonates (BAS

or ABS). The shift from BAS to LAS in the 1960s was driven by significant environmental

concerns, primarily the poor biodegradability of the branched-chain structure.[1] This document

outlines the key performance differences, supported by experimental data and detailed

methodologies, to inform material selection in research and product development.

Molecular Structure: The Root of Performance
Differences
The fundamental difference between LAS and BAS lies in the structure of the hydrophobic alkyl

chain attached to the hydrophilic sulfonate headgroup. LAS possesses a straight, unbranched

alkyl chain, whereas BAS features a highly branched structure, typically derived from propylene

tetramer.[1] This structural variance is the primary determinant of their differing

physicochemical and environmental properties.
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General Experimental Workflow for Surfactant Comparison
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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